Cas no 24768-50-1 (Sodium but-3-ene-1-sulfinate)

• Product Name: Sodium but-3-ene-1-sulfinate
• CAS No: 24768-50-1
• MF: C₄H₇NaO₂S
• MW: 142.1519510746
• CID: 6300948
• PubChem ID: 114287219
• Update Time: 2025-07-18

Sodium but-3-ene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-5049438
• sodium but-3-ene-1-sulfinate
• Sodium;but-3-ene-1-sulfinate
• 24768-50-1
• Sodium but-3-ene-1-sulfinate

• Inchi： 1S/C4H8O2S.Na/c1-2-3-4-7(5)6;/h2H,1,3-4H2,(H,5,6);/q;+1/p-1
• InChI Key： KZBYHJIYOBPGLB-UHFFFAOYSA-M
• SMILES： S(CCC=C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 142.00644492g/mol
• Monoisotopic Mass: 142.00644492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium but-3-ene-1-sulfinate

Sodium But-3-ene-1-sulfinate (CAS No. 24768-50-1): An Overview and Recent Advances

Sodium but-3-ene-1-sulfinate (CAS No. 24768-50-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, also known as sodium 3-butenylsulfinate, is a white crystalline solid that is soluble in water and exhibits unique chemical properties that make it a valuable reagent in organic synthesis.

The chemical structure of sodium but-3-ene-1-sulfinate consists of a butene chain with a sulfinate group attached to the terminal carbon atom. The presence of the double bond and the sulfinate group provides this compound with reactivity that can be harnessed in a variety of synthetic transformations. Recent research has focused on optimizing the synthesis of sodium but-3-ene-1-sulfinate to improve yield and purity, as well as exploring its potential applications in drug discovery and materials science.

In the pharmaceutical industry, sodium but-3-ene-1-sulfinate has shown promise as an intermediate in the synthesis of various bioactive molecules. One notable application is its use in the preparation of sulfonamide derivatives, which are important scaffolds in drug design. Sulfonamides are widely used in the treatment of bacterial infections and have also been explored for their potential in cancer therapy. The ability to efficiently synthesize these derivatives using sodium but-3-ene-1-sulfinate has opened new avenues for drug development.

Recent studies have also highlighted the role of sodium but-3-ene-1-sulfinate in the development of novel materials. For instance, researchers at the University of California, Berkeley, have reported the use of this compound in the synthesis of conductive polymers with enhanced electrical properties. These polymers have potential applications in electronic devices, such as flexible displays and wearable technology. The unique reactivity of sodium but-3-ene-1-sulfinate allows for precise control over the polymerization process, leading to materials with tailored properties.

In addition to its applications in pharmaceuticals and materials science, sodium but-3-ene-1-sulfinate has been studied for its role in environmental chemistry. Researchers at the University of Manchester have investigated its use as a reagent in the degradation of persistent organic pollutants (POPs). The sulfinate group can facilitate reactions that break down these pollutants into less harmful compounds, making sodium but-3-ene-1-sulfinate a potential tool for environmental remediation.

The synthesis of sodium but-3-ene-1-sulfinate has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3-butenyl chloride with sodium sulfite in an aqueous medium. This method has been refined to minimize side reactions and maximize product yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using catalytic systems that reduce waste and energy consumption.

The stability and handling properties of sodium but-3-ene-1-sulfinate are important considerations for its practical applications. This compound is stable under normal laboratory conditions but should be stored away from strong acids and oxidizing agents to prevent degradation. Its solubility in water makes it easy to handle and use in aqueous reactions, which is advantageous for many industrial processes.

In conclusion, sodium but-3-ene-1-sulfinate (CAS No. 24768-50-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new uses and improve synthetic methods, making it an essential reagent for scientists and engineers across various disciplines. As research progresses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.